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Compound of Interest

Compound Name: 2,6-Dimethylbenzenethiol

Cat. No.: B089409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material
safety data for 2,6-Dimethylbenzenethiol (CAS No. 118-72-9). The information is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge to handle this chemical safely in a laboratory and manufacturing environment.

Chemical Identification and Physical Properties

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol or 2,6-xylenethiol, is an
aromatic thiol compound.[1] It is characterized by a benzene ring substituted with two methyl
groups and a thiol functional group.[1] This compound typically appears as a colorless to pale
yellow liquid with a strong, unpleasant odor.[1]

Table 1: Physical and Chemical Properties of 2,6-Dimethylbenzenethiol
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Property Value Source(s)
Molecular Formula CsH10S [1112]
Molecular Weight 138.23 g/mol [3114]

CAS Number 118-72-9 [2][4]

EC Number 204-272-3

Appearance Colorless to pale yellow liquid [1]

Odor Strong, unpleasant [1][5]
Density 1.038 g/mL at 25 °C

Boiling Point 122 °C at 50 mmHg

Flash Point 86 °C (186.8 °F) - closed cup

Refractive Index

n20/D 1.5749

Solubility

Slightly soluble in water, more

soluble in organic solvents.

[1]

Hazard Identification and Classification

2,6-Dimethylbenzenethiol is classified as a hazardous substance. The following table

summarizes its GHS classification.

Table 2: GHS Hazard Classification

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation
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Source:[2][3]

Pictogram:

GHSO07: Exclamation Mark
Signal Word: Warning[2]

Toxicological Information

The primary routes of exposure are inhalation, skin contact, and eye contact. While
comprehensive toxicological data is not available in the provided search results, an acute oral
toxicity value has been identified.

Table 3: Acute Toxicity Data

Route Species Value Source

Oral Rat LD50: 3150 mg/kg [6]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 2,6-
Dimethylbenzenethiol in 1999 and concluded that there is "No safety concern at current
levels of intake when used as a flavouring agent.”[3] However, this evaluation is in the context
of food flavoring and does not detract from the handling hazards in a laboratory setting.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure a safe working environment.

Handling

o Ventilation: Use only in well-ventilated areas.[2] Local exhaust ventilation is recommended to
control airborne concentrations.

o Personal Protective Equipment (PPE): A comprehensive PPE program is essential. See
Section 5 for details.
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» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in work
areas.[2] Contaminated clothing should be removed and washed before reuse.

» Fire and Explosion Prevention: Keep away from heat, sparks, open flames, and other ignition
sources.[7] Use non-sparking tools and take precautionary measures against static
discharge.[8]

Storage

» Conditions: Store in a cool, well-ventilated place. Keep containers tightly closed when not in
use.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[7][8]

The following diagram illustrates a logical workflow for the safe handling of 2,6-
Dimethylbenzenethiol.
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Preparation

Start: Task Requiring
2,6-Dimethylbenzenethiol

;

Conduct Risk Assessment

;

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Ensure Proper Ventilation
(Fume Hood Operational)

Handling krocedure

Dispense Chemical in Fume Hood

;

Perform Experimental Work

;

Clean Work Area

Post-Héndling

Store in a Cool, Dry,
Well-Ventilated Area

;

Dispose of Waste According to
Institutional Protocols

;

Wash Hands Thoroughly

:

End

Click to download full resolution via product page

Safe Handling Workflow for 2,6-Dimethylbenzenethiol
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Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are crucial for minimizing exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

] Safety glasses with side-
Eye/Face Protection ] ]
shields or chemical goggles.

Chemical-resistant gloves
) ] (e.g., tested according to EN
Skin Protection ) ) [2]
374). Protective clothing to

prevent skin contact.

In case of inadequate
ventilation or aerosol
Respiratory Protection generation, use a suitable
respirator (e.g., type ABEK
(EN14387) respirator filter).

First Aid Measures

In the event of exposure, immediate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. Seek medical [2]
attention if respiratory irritation

persists.

Immediately wash with plenty
of soap and water. Remove

Skin Contact contaminated clothing. Seek [2]
medical attention if skin

irritation develops or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids apart.

Eye Contact Remove contact lenses if [2]
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [2]

immediate medical attention.

The following diagram illustrates the decision-making process for first aid in case of accidental
exposure.
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Accidental Exposure to
2,6-Dimethylbenzenethiol

Inhalation?

Immediate Actiops

Move to Fresh Air Wash with Soap and Water Flush Eyes for 15 mins Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

First Aid Decision Tree for Exposure Incidents

Fire-Fighting Measures

2,6-Dimethylbenzenethiol is a combustible liquid.

Table 6: Fire-Fighting Information
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Aspect

Details

Source(s)

Suitable Extinguishing Media

Water spray, alcohol-resistant
foam, dry chemical, or carbon
dioxide (COz2).

[2]

Unsuitable Extinguishing
Media

Water jet.

[2]

Hazardous Combustion

Products

Carbon monoxide (CO),
carbon dioxide (COz2), and

sulfur oxides (SOXx).

[2]

Special Protective Equipment

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors. Wear

appropriate personal protective equipment.[2]

o Environmental Precautions: Prevent entry into drains and waterways.[2]

o Containment and Cleanup: Absorb the spill with an inert material such as sand, silica gel, or

universal binder. Collect the absorbed material into a suitable container for disposal.[2]

Disposal Considerations

Dispose of 2,6-Dimethylbenzenethiol and its containers in accordance with local, regional,

and national regulations.[2] It is recommended to use a licensed professional waste disposal

service.

Disclaimer

This document has been compiled from publicly available safety data sheets and chemical

information databases. It is intended as a guide and should not be considered a substitute for a
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formal risk assessment or professional safety advice. Users should always consult the most up-
to-date Safety Data Sheet (SDS) provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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